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Compound of Interest

Compound Name:
4-Bromo-6-methoxy-2-

methylquinoline

Cat. No.: B1285067 Get Quote

Comprehensive Safety and Handling Guide: 4-
Bromo-6-methoxy-2-methylquinoline
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for 4-
Bromo-6-methoxy-2-methylquinoline, including personal protective equipment (PPE),

operational procedures, and disposal plans.

Chemical Identifier:

Property Value

Chemical Name 4-Bromo-6-methoxy-2-methylquinoline

CAS Number 856095-00-6[1][2][3]

Molecular Formula C₁₁H₁₀BrNO[3]

Molecular Weight 252.11 g/mol [3]

Hazard Summary:

4-Bromo-6-methoxy-2-methylquinoline is classified as a hazardous substance. It is toxic if

swallowed and can cause serious eye damage[1][2][3].
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Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent skin, eye, and

respiratory exposure.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection
Safety Goggles ANSI Z87.1 compliant

Protects against

chemical splashes

and airborne particles.

Face Shield
To be worn over

safety goggles

Provides full-face

protection during

procedures with a

high risk of splashing

or aerosol generation.

Hand Protection
Chemical-Resistant

Gloves

Disposable nitrile

gloves

Prevents direct skin

contact with the

chemical. For

extended contact,

consult the glove

manufacturer's

resistance guide.

Body Protection Laboratory Coat

Flame-resistant (e.g.,

Nomex® or 100%

cotton)

Protects skin and

personal clothing from

contamination. Must

be fully buttoned.

Full-Length Pants N/A

Covers the lower body

to prevent skin

exposure.

Closed-Toe Shoes
Made of a non-porous

material

Protects feet from

spills and falling

objects.

Respiratory Protection
NIOSH-approved

respirator

Required if handling

outside of a fume

hood or if

dust/aerosols are

generated

Prevents inhalation of

harmful dust or

vapors.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to strict operational protocols is crucial to minimize exposure and prevent

contamination.

Engineering Controls:

Fume Hood: All weighing, handling of the solid compound, and preparation of solutions must

be conducted in a certified chemical fume hood.

Safety Stations: Ensure that a safety shower and eyewash station are readily accessible and

in good working order.

Standard Operating Procedures:

Preparation:

Before handling the compound, ensure all necessary PPE is donned correctly.

Prepare the work area within the fume hood by covering the surface with absorbent,

disposable bench paper.

Weighing and Transfer:

Use anti-static weigh paper or a tared container to weigh the solid compound.

Handle the compound carefully to avoid generating dust. Use a spatula for all transfers.

Solution Preparation:

If preparing a solution, slowly add the solid to the solvent in a suitable container within the

fume hood.

Keep the container capped when not in use to prevent the release of vapors.

Post-Handling:
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Thoroughly clean the work area after handling is complete.

Wipe down all surfaces with an appropriate decontaminating solution.

Remove and dispose of contaminated PPE as hazardous waste.

Wash hands and any exposed skin thoroughly with soap and water after completing the

work.

Disposal Plan
Chemical waste containing 4-Bromo-6-methoxy-2-methylquinoline must be treated as

hazardous waste.

Waste Segregation and Collection:

Solid Waste: Collect any unused solid compound, contaminated weigh paper, and other

solid materials in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing the compound in a separate, labeled hazardous

waste container for halogenated organic solvents.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste stream.

Labeling and Storage:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "4-
Bromo-6-methoxy-2-methylquinoline".

Store waste containers in a designated, secure area away from incompatible materials.

Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal company.

Do not dispose of this chemical down the drain or in regular trash.
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Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately rinse with pure water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do so. Seek immediate medical

attention.[1][2]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water. Consult a doctor if irritation persists.[1][2]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[1][2]

In Case of a Spill:

Evacuate personnel to a safe area.

Wear appropriate PPE, including respiratory protection.

Avoid dust formation.

Sweep up the spilled solid and place it into a suitable, closed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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